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Compound of Interest

Compound Name:
3-Bromo-2-chloro-5-cyanobenzoic

acid

Cat. No.: B2420504 Get Quote

3-Bromo-2-chloro-5-cyanobenzoic acid is a highly functionalized aromatic compound that

serves as a versatile and valuable building block for synthetic chemists, particularly in the fields

of medicinal chemistry and materials science. Its strategic arrangement of distinct functional

groups—a carboxylic acid, a cyano moiety, and two different halogens (bromine and chlorine)

on a benzene ring—offers a rich platform for selective chemical transformations.

The true synthetic power of this molecule lies in the differential reactivity of its substituents. The

bromine and chlorine atoms provide orthogonal handles for metal-catalyzed cross-coupling and

nucleophilic aromatic substitution reactions, respectively. The electron-withdrawing nature of

the cyano and carboxyl groups significantly influences the reactivity of the aromatic ring,

activating it for certain transformations while directing others.[1][2] This guide provides a

detailed exploration of the key applications of 3-bromo-2-chloro-5-cyanobenzoic acid,

complete with detailed protocols and mechanistic insights to empower researchers in their

synthetic endeavors.

Physicochemical Properties and Safety Data
A thorough understanding of a reagent's properties and hazards is paramount for its safe and

effective use.
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Property Value Source

Molecular Formula C₇H₄BrClO₂ [3]

Molecular Weight 235.46 g/mol [3]

CAS Number 1805104-36-2 [4]

Appearance
Off-white to light beige

solid/powder
[5]

Melting Point

Data not consistently available;

typical for similar substituted

benzoic acids.

Solubility

Generally soluble in polar

organic solvents like DMF,

DMSO, and alcohols.

Safety and Handling: 3-Bromo-2-chloro-5-cyanobenzoic acid is classified as harmful if

swallowed and may cause skin, eye, and respiratory irritation.[3][6][7][8] Always handle this

compound in a well-ventilated fume hood while wearing appropriate personal protective

equipment (PPE), including safety goggles, gloves, and a lab coat.[5][8] For comprehensive

safety information, consult the full Safety Data Sheet (SDS) provided by the supplier before

use.[6]

Application I: Regioselective Palladium-Catalyzed
Cross-Coupling
The presence of two different halogens on the aromatic ring is a key feature that allows for

selective functionalization. In palladium-catalyzed cross-coupling reactions, such as the Suzuki-

Miyaura coupling, the carbon-bromine bond is significantly more reactive than the carbon-

chlorine bond.[9] This is due to the lower bond dissociation energy of the C-Br bond, which

facilitates the rate-determining oxidative addition step to the palladium(0) catalyst.[9] This

differential reactivity allows for the precise installation of a new carbon-carbon bond at the C3

position while leaving the chlorine atom at C2 untouched for subsequent transformations.
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Protocol 1: Suzuki-Miyaura Coupling of 3-Bromo-2-
chloro-5-cyanobenzoic Acid
This protocol details a general procedure for the selective coupling of an arylboronic acid at the

C3 position.

Workflow Overview:
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Combine Reactants:
- 3-Bromo-2-chloro-5-cyanobenzoic acid (1 equiv)

- Arylboronic acid (1.2 equiv)
- Base (e.g., K2CO3, 3 equiv)

Add Pd Catalyst & Solvent:
- Pd(PPh3)4 (0.05 equiv)

- Solvent (e.g., Dioxane/H2O)

Heat & Stir:
- Inert atmosphere (N2 or Ar)

- 80-100 °C, 4-12 h

Aqueous Workup:
- Cool to RT

- Dilute with H2O
- Acidify with HCl

Extraction:
- Extract with Ethyl Acetate

Purification:
- Dry organic layer (Na2SO4)

- Concentrate in vacuo
- Column Chromatography

Final Product:
- 2-Chloro-5-cyano-3-arylbenzoic acid

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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